![molecular formula C6H10ClNO3 B1346035 Ethyl 2-[(2-chloroacetyl)amino]acetate CAS No. 41602-50-0](/img/structure/B1346035.png)
Ethyl 2-[(2-chloroacetyl)amino]acetate
Cat. No. B1346035
Key on ui cas rn:
41602-50-0
M. Wt: 179.6 g/mol
InChI Key: GSHWWBSVIZYONT-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Name
Identifiers
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REACTION_SMILES
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[CH2:1]([CH3:2])[O:3][C:4]([CH2:5][NH2:6])=[O:7].[Cl:8][CH2:9][C:10](=[O:11])[Cl:12]>>[CH2:1]([CH3:2])[O:3][C:4]([CH2:5][NH:6][C:10]([CH2:9][Cl:8])=[O:11])=[O:7]
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CCOC(=O)CN
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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O=C(Cl)CCl
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Outcomes
Product
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Name
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Type
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product
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Smiles
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CCOC(=O)CNC(=O)CCl
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
